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For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to
the impact resistance of Polydicyclopentadiene (pDCPD) and Polycarbonates, complete with
supporting experimental data and protocols.

In the realm of material science, particularly for applications demanding high durability and
resilience, the choice between advanced polymers like Polydicyclopentadiene (pDCPD) and
polycarbonates is critical. This guide provides an objective comparison of their impact strength,
supported by quantitative data from standardized tests and detailed experimental
methodologies.

Quantitative Comparison of Impact Strength

The impact strength of a material is a measure of the energy it can absorb before fracturing.
This property is crucial for applications where the material may be subjected to sudden loads.
The two most common methods for determining impact strength are the 1zod and Charpy
impact tests. The data presented below is a compilation from various sources to provide a
comparative overview.
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Polycarbon  Polycarbon Polycarbon
Property pDCPD ate ate (10% ate (30%
(Unfilled) Glass Fiber) Glass Fiber)

Test
Standard

Notched Izod
Impact 427 Jim
Strength

22-30 kd/m~1

Notched
Charpy

118 kJ/m?2 85.37 kJ/m? - 20.125 kJ/mz ISO 179[1][2]
Impact

Strength

Unnotched
Charpy

102.51 kJ/mz 131.5 kJ/m?2 - ISO 179[1][2]
Impact

Strength

Note: Direct comparison can be challenging due to variations in test conditions and specific
material grades. The data presented represents typical values found in literature.

pDCPD, a thermoset polymer, is known for its high impact resistance, chemical resistance, and
high heat deflection temperature.[3] It is often used in demanding applications such as body
panels for trucks and construction equipment.[3] Polycarbonate, a tough and transparent
thermoplastic, also boasts high impact strength and is widely used in applications from
electronic components to automotive parts.[4][5][6] The addition of glass fibers to
polycarbonate can increase its strength and stiffness but may reduce its impact strength.[1]

Experimental Protocols

The following are detailed methodologies for the standardized impact strength tests cited in this
guide.

The Izod impact test is a standard method for determining the impact resistance of plastics.[7]

1. Specimen Preparation:
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Specimens are typically 63.5 mm in length, 12.7 mm in width, and 3.2 mm in thickness.[8]

A V-notch is machined into the specimen to create a stress concentration point.[8][9] The
notch must have a specific radius and depth as defined by the standard.[9]

Specimens are conditioned for at least 40 hours at 23 + 2°C and 50 * 5% relative humidity
before testing.[9]

. Test Procedure:

The notched specimen is clamped vertically in the test apparatus with the notch facing the
direction of the pendulum strike.[10]

A pendulum of a specified weight is released from a set height, swinging down to strike the
specimen.[8]

The energy absorbed by the specimen during the fracture is calculated from the height to
which the pendulum swings after breaking the specimen.[11]

The impact strength is reported in Joules per meter (J/m) or foot-pounds per inch (ft-1b/in).
[10]

The Charpy impact test is another widely used method for measuring the impact strength of
plastics.[12][13]

1. Specimen Preparation:

Specimen dimensions are defined by the standard, with common dimensions being 80 mm x
10 mm x 4 mm.[14]

Specimens can be tested with or without a notch.[15][16] If notched, the geometry of the
notch is strictly defined.

Conditioning of the specimens is performed according to the material specifications, similar
to the 1zod test.

. Test Procedure:
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e The specimen is supported horizontally at its ends.[11]

e A pendulum strikes the center of the specimen, opposite to the side with the notch if one is
present.[11]

e The energy absorbed by the specimen is determined by the difference in the initial and final
height of the pendulum.

e The Charpy impact strength is typically expressed in kilojoules per square meter (kJ/m?).[10]

Material Selection Workflow

The selection of a material based on its impact strength involves a logical progression of steps
to ensure the chosen material meets the application's requirements. The following diagram
illustrates this workflow.

Phase 1: Requirement Definition Phase 2: Material Screening Phase 3: Verification & Selection

Define Application | _Quantify _| Identify Required | _Inform Review Candidate Evaluate Process Data _| Analyze Test | _Finalize
Requirements Impact Strength Materials (pDCPD, PC, etc.) Results

Perform Standardized
Impact Testing

Select Optimal
Material

Compare Impact
Strength Data

Click to download full resolution via product page
Caption: A workflow diagram for selecting a material based on impact strength requirements.

In conclusion, both pDCPD and polycarbonates offer excellent impact resistance, making them
suitable for a wide range of applications. The choice between them will depend on the specific
requirements of the application, including the need for transparency, chemical resistance, and
performance at different temperatures. The data and protocols provided in this guide serve as a
valuable resource for making an informed decision.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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